Cas no 1602187-24-5 (1-(pentafluorophenyl)prop-2-en-1-one)

• Product Name: 1-(pentafluorophenyl)prop-2-en-1-one
• CAS No: 1602187-24-5
• MF: C₉H₃F₅O
• MW: 222.111540079117
• CID: 6311865
• PubChem ID: 88885549
• Update Time: 2024-01-11

1-(pentafluorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluorophenyl)prop-2-en-1-one
• SCHEMBL12160817
• 1602187-24-5
• EN300-1849997

• Inchi： 1S/C9H3F5O/c1-2-3(15)4-5(10)7(12)9(14)8(13)6(4)11/h2H,1H2
• InChI Key： UCVQEEFKABVRDF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C=C)=O)F)F)F)F

Computed Properties

• Exact Mass: 222.01040553g/mol
• Monoisotopic Mass: 222.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives